![molecular formula C6H10O B2926507 (3E)-hexa-3,5-dien-1-ol CAS No. 73670-87-8](/img/structure/B2926507.png)
(3E)-hexa-3,5-dien-1-ol
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Description
(3E)-hexa-3,5-dien-1-ol is a useful research compound. Its molecular formula is C6H10O and its molecular weight is 98.145. The purity is usually 95%.
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Scientific Research Applications
Synthesis Processes and Chemical Reactions
(3E)-hexa-3,5-dien-1-ol is used in the synthesis of unsaturated aldehydes via Claisen and Cope rearrangements, resulting in high stereospecificity for certain isomers (Cookson & Rogers, 1974).
This compound is involved in the liquid-phase hydrogenation on palladium catalysts, demonstrating a high global selectivity, especially notable in the hydrogenation of hexa-1,5-diene (Sales, Mendes, & Bozon-Verduraz, 2000).
It is also central in the catalysis of oxy-Cope rearrangements at room temperature, leading to the formation of δ-ethylenic ketones with high yield and stereo-selectivity (Bluthe, Malacria, & Gore, 1983).
Hexa-3,5-dien-1-ol and its derivatives are key in the ionic Diels–Alder reactions, particularly in the formation of trans-fused adducts, as proven by X-ray structural determination (Haynes, Lam, Williams, & Yeung, 1995).
Catalysis and Organic Synthesis
The compound plays a role in Rhodium(I) catalyzed conjugated additions, serving as a novel steering ligand and showing promising yields and enantiomeric excesses (Hu, Zhuang, Cao, & Du, 2009).
It is utilized in the preparation of sex pheromones for cotton pests, demonstrating its versatility in organic synthesis (Yadav, Deshpande, & Reddy, 1989).
In the context of medicinal chemistry, it has been used in the synthesis of compounds with antiviral activity, particularly against the H1N1 virus (Егоров, Гималова, & Миннибаева, 2019).
The compound is key in the study of halohydroxylation, leading to the preparation of multisubstituted olefins and demonstrating its potential in synthetic organic chemistry (Yu, Meng, & Huang, 2008).
Properties
IUPAC Name |
(3E)-hexa-3,5-dien-1-ol |
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InChI |
InChI=1S/C6H10O/c1-2-3-4-5-6-7/h2-4,7H,1,5-6H2/b4-3+ |
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InChI Key |
SAXBDVYNGGCITG-ONEGZZNKSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
C=CC=CCCO |
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Isomeric SMILES |
C=C/C=C/CCO |
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Molecular Formula |
C6H10O |
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Molecular Weight |
98.14 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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CAS No. |
73670-87-8 |
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Record name | (3E)-hexa-3,5-dien-1-ol | |
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